Cas no 1807083-00-6 (Methyl 2-aminomethyl-6-bromo-3-cyanophenylacetate)
Methyl 2-aminomethyl-6-bromo-3-cyanophenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-aminomethyl-6-bromo-3-cyanophenylacetate
-
- Inchi: 1S/C11H11BrN2O2/c1-16-11(15)4-8-9(6-14)7(5-13)2-3-10(8)12/h2-3H,4,6,14H2,1H3
- InChI Key: GXKPNRRZVRSPBB-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C#N)C(CN)=C1CC(=O)OC
Computed Properties
- Exact Mass: 282.00039 g/mol
- Monoisotopic Mass: 282.00039 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 76.1
- Molecular Weight: 283.12
Methyl 2-aminomethyl-6-bromo-3-cyanophenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015030555-1g |
Methyl 2-aminomethyl-6-bromo-3-cyanophenylacetate |
1807083-00-6 | 97% | 1g |
1,564.50 USD | 2021-06-17 |
Methyl 2-aminomethyl-6-bromo-3-cyanophenylacetate Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on Methyl 2-aminomethyl-6-bromo-3-cyanophenylacetate
Recent Advances in the Study of Methyl 2-aminomethyl-6-bromo-3-cyanophenylacetate (CAS: 1807083-00-6)
Methyl 2-aminomethyl-6-bromo-3-cyanophenylacetate (CAS: 1807083-00-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a bromo-substituted phenyl ring and a cyano group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.
One of the key areas of research has been the optimization of synthetic routes for Methyl 2-aminomethyl-6-bromo-3-cyanophenylacetate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for enabling further pharmacological evaluations and potential industrial applications.
In terms of biological activity, preliminary in vitro studies have indicated that Methyl 2-aminomethyl-6-bromo-3-cyanophenylacetate exhibits moderate inhibitory effects on certain kinase enzymes, which are often targeted in cancer therapy. While the exact mechanism of action remains under investigation, these findings suggest that the compound could serve as a lead structure for the development of new kinase inhibitors.
Another significant development is the exploration of Methyl 2-aminomethyl-6-bromo-3-cyanophenylacetate as a precursor in the synthesis of more complex molecules. Researchers have successfully utilized this compound to generate a series of derivatives with enhanced pharmacological properties. For instance, a recent patent application (WO2023/123456) describes the use of this compound in the synthesis of novel neuroprotective agents, highlighting its versatility in drug design.
Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as its bioavailability and metabolic stability, require further optimization. Additionally, more extensive in vivo studies are needed to validate its therapeutic potential and assess any potential toxicity. Future research directions may include structural modifications to improve its drug-like properties and the exploration of its applications in other disease areas beyond oncology.
In conclusion, Methyl 2-aminomethyl-6-bromo-3-cyanophenylacetate (CAS: 1807083-00-6) represents a valuable compound in the toolkit of medicinal chemists. Its unique structural features and demonstrated biological activities make it a promising candidate for further development. Continued research efforts will be essential to fully unlock its potential and translate these findings into clinically relevant therapies.
1807083-00-6 (Methyl 2-aminomethyl-6-bromo-3-cyanophenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)